Terbium sesquioxide

• InChI: InChI=1S/3O.2Tb
• InChI Key: GWYXTVGANSBRNB-UHFFFAOYSA-N
• Canonical SMILES: O=[Tb]O[Tb]=O
• Molecular Formula: O3Tb2
• Molecular Weight: 365.849 g/mol

Description

It is a p-type semiconductor known for its proton conductivity, which is enhanced when doped with calcium . This compound is notable for its applications in various high-tech fields, including its use as a magnetically active medium in Faraday isolators for high-power near-infrared laser sources .

Preparation Methods

Synthetic Routes and Reaction Conditions: Terbium sesquioxide can be synthesized through several methods:

Reduction of Terbium(IV) Oxide: One common method involves the reduction of terbium(IV) oxide (Tb₄O₇) in a hydrogen atmosphere at 1300°C for 24 hours. The reaction is as follows: [ \text{Tb}_4\text{O}_7 + \text{H}_2 \rightarrow 2 \text{Tb}_2\text{O}_3 + \text{H}_2\text{O} ]

Laser Ablation: Another method involves laser ablation of a solid target in a flowing 95% argon and 5% hydrogen mixture using an ytterbium-doped fiber laser. This method produces nearly spherical nanoparticles with an average size of 13 nm.

Industrial Production Methods: In industrial settings, this compound is often produced by the reduction of terbium(IV) oxide in a hydrogen atmosphere. The process is optimized for large-scale production to meet the demand for high-purity this compound used in various applications.

Types of Reactions:

Oxidation: this compound can undergo oxidation to form terbium(IV) oxide (TbO₂) under specific conditions.

Reduction: As mentioned, terbium(IV) oxide can be reduced to this compound.

Acid-Base Reactions: this compound is a basic oxide and reacts with dilute acids to form terbium salts. For example: [ \text{Tb}_2\text{O}_3 + 6 \text{H}^+ \rightarrow 2 \text{Tb}^{3+} + 3 \text{H}_2\text{O} ]

Common Reagents and Conditions:

Hydrogen: Used in the reduction of terbium(IV) oxide.

Dilute Acids: Used to dissolve this compound to form terbium salts.

Major Products:

Terbium(IV) Oxide: Formed through oxidation.

Terbium Salts: Formed through reactions with acids.

Scientific Research Applications

Terbium sesquioxide has a wide range of scientific research applications:

Magnetically Active Media: Used in Faraday isolators for high-power near-infrared laser sources due to its large Verdet constant.

Transparent Ceramics: Used in the production of transparent ceramics through hot isostatic pressing of presintered nanoparticles.

Proton Conductors: Its proton conductivity makes it useful in various electrochemical applications.

Catalysis: this compound nanoparticles are used in catalytic applications, particularly in oxygen evolution reactions.

Mechanism of Action

The mechanism by which terbium sesquioxide exerts its effects is primarily related to its electronic and structural properties:

Magnetic Properties: The compound exhibits antiferromagnetic exchange interactions between terbium ions.

Proton Conductivity: Enhanced proton conductivity when doped with calcium, making it effective in electrochemical applications.

Comparison with Similar Compounds

• Gadolinium(III) Oxide (Gd₂O₃)
• Dysprosium(III) Oxide (Dy₂O₃)
• Yttrium(III) Oxide (Y₂O₃)

Comparison:

• Magnetic Properties: Terbium sesquioxide has unique magnetic properties compared to other rare earth sesquioxides due to its specific electronic configuration and antiferromagnetic interactions .
• Proton Conductivity: While other sesquioxides like gadolinium(III) oxide and dysprosium(III) oxide also exhibit proton conductivity, this compound’s conductivity is notably enhanced when doped with calcium .

This compound stands out due to its combination of magnetic properties, proton conductivity, and its applications in high-tech fields, making it a valuable compound in both scientific research and industrial applications.